Cas no 1163688-37-6 ((R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic acid)

• Product Name: (R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic acid
• CAS No: 1163688-37-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 1036016
• PubChem ID: 55277569
• Update Time: 2025-05-24

(R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic acid
• (2R)-2-amino-3-(1H-pyrrol-3-yl)propanoic acid
• AKOS006329430
• 1163688-37-6
• 3-(1H-Pyrrol-3-yl)-D-alanine
• MFCD09841949
• DTXSID90717276
• (R)-2-Amino-3-(1H-pyrrol-3-yl)propanoicacid
• 3-(3-PYRROLYL)-D-ALANINE

• MDL： MFCD09841949
• Inchi： 1S/C7H10N2O2/c8-6(7(10)11)3-5-1-2-9-4-5/h1-2,4,6,9H,3,8H2,(H,10,11)/t6-/m1/s1
• InChI Key： SDMNFUKYUGGKNV-ZCFIWIBFSA-N
• SMILES： OC([C@@H](CC1C=CNC=1)N)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic acid

Introduction to (R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic Acid (CAS No. 1163688-37-6)

(R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic acid, identified by its CAS number 1163688-37-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure amino acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development and biochemical research.

The molecular structure of (R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic acid consists of a proline moiety linked to a propionic acid backbone, featuring an (R)-configuration at the chiral center. This configuration is critical for its biological activity, as enantiomeric purity plays a pivotal role in the efficacy and safety of pharmaceutical compounds. The presence of the pyrrolidine ring enhances the compound's solubility and stability, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel amino acid derivatives as pharmacological agents. (R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic acid has been explored for its potential role in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in the treatment of metabolic disorders and inflammatory conditions.

One of the most compelling aspects of (R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic acid is its versatility in synthetic chemistry. The compound serves as a building block for more complex molecules, enabling researchers to design and synthesize novel drug candidates with tailored properties. Its chiral center allows for the creation of enantiomerically pure derivatives, which are often required for optimal pharmacological activity.

Recent advancements in computational chemistry have further enhanced the understanding of (R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic acid's interactions with biological targets. Molecular docking studies have revealed potential binding sites on enzymes and receptors, providing insights into its mechanism of action. These findings are crucial for optimizing drug design and improving therapeutic outcomes.

The synthesis of (R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic acid presents both challenges and opportunities. Traditional synthetic routes often require multiple steps and harsh conditions, which can impact yield and purity. However, recent innovations in green chemistry have led to more efficient and environmentally friendly synthetic methods. These advancements not only improve the accessibility of the compound but also align with global efforts to promote sustainable chemical practices.

In conclusion, (R)-2-Amino-3-(1H-pyrrol-3-yl)propanoic acid (CAS No. 1163688-37-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its biological activity, make it a valuable asset for scientists exploring new therapeutic strategies. As research continues to uncover its properties and applications, this compound is poised to play an increasingly important role in the advancement of medicine and biotechnology.